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Compound of Interest

Compound Name: 4-(Trifluoromethyl)benzyl bromide

Cat. No.: B057558 Get Quote

Safe Handling Guide: 4-(Trifluoromethyl)benzyl
bromide
This document provides essential safety and logistical information for the handling and disposal

of 4-(Trifluoromethyl)benzyl bromide (CAS No. 402-49-3). The following procedural guidance

is intended for researchers, scientists, and drug development professionals to ensure safe

laboratory operations.

Hazard Identification and Quantitative Data
4-(Trifluoromethyl)benzyl bromide is a corrosive compound that can cause severe skin burns

and eye damage.[1][2] It is also classified as a lachrymator, a substance that irritates the eyes

and causes tears.[3] Adherence to strict safety protocols is mandatory.

Hazard Summary:

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Skin
Corrosion/Irritation
(Category 1B)

GHS05 Danger
H314: Causes
severe skin burns
and eye damage.
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| Corrosive to Metals (Category 1) | GHS05 | Warning | H290: May be corrosive to metals. |

Physical and Chemical Properties:

Property Value

Synonyms
α′-Bromo-α,α,α-trifluoro-p-xylene, 4-
(Bromomethyl)benzotrifluoride

CAS Number 402-49-3

Molecular Formula C₈H₆BrF₃

Molecular Weight 239.03 g/mol

Appearance Solid

Melting Point 29-33 °C

Boiling Point 65-69 °C at 5 mmHg

| Density | 1.546 g/mL at 25 °C |

Operational and Disposal Plans
Strict adherence to the following protocols is essential to minimize risk and ensure a safe

laboratory environment.

All personnel must use the specified engineering controls and wear the appropriate PPE before

entering an area where 4-(Trifluoromethyl)benzyl bromide is handled.

Protocol for Donning PPE:

Engineering Controls: Always handle 4-(Trifluoromethyl)benzyl bromide inside a certified

chemical fume hood to minimize inhalation exposure.[4] Ensure the safety shower and

eyewash station are accessible and unobstructed.

Protective Clothing: Wear a flame-resistant laboratory coat over clothing that covers the

entire body.[5] Ensure the lab coat is fully buttoned.
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Hand Protection: Wear impervious chemical-resistant gloves (e.g., nitrile gloves).[6] Inspect

gloves for any signs of degradation or puncture before use.[2] For extended operations,

consider double-gloving.

Eye and Face Protection: Wear chemical safety goggles that provide a complete seal around

the eyes.[6] In addition, a full-face shield must be worn over the safety goggles whenever

there is a risk of splashing or aerosol generation.[7][8]

Respiratory Protection: If there is a risk of generating aerosols or vapors outside of a fume

hood, a NIOSH-approved respirator with appropriate cartridges is required.[7][9]

This protocol outlines the step-by-step process for safely handling the reagent during

experimental use.

Preparation:

Designate a specific area within the chemical fume hood for the handling of this reagent.

Assemble all necessary equipment (glassware, spatulas, stir bars) and ensure they are

clean and dry.

Place absorbent, chemical-resistant pads on the work surface to contain any potential

minor drips or spills.

Have spill cleanup materials (inert absorbent like sand or vermiculite) and a designated

waste container readily available.[3]

Reagent Handling:

Since the melting point is near room temperature (29-33 °C), the reagent may be a solid or

liquid. If solid, use a clean spatula for transfer. If liquid, use a calibrated pipette or syringe.

Slowly and carefully transfer the required amount of the reagent into the reaction vessel to

avoid splashing.

Keep the container tightly sealed when not in use.[10]

Post-Handling:
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Upon completion of the transfer, immediately decontaminate any reusable equipment

(spatulas, glassware) following laboratory procedures.

Wipe down the work area within the fume hood with an appropriate solvent.

Remove PPE in the correct order to avoid cross-contamination: outer gloves (if double-

gloved), face shield, lab coat, inner gloves, and finally, safety goggles.

Wash hands and forearms thoroughly with soap and water after removing all PPE.[11]

Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and

easy to do.[1] Seek immediate medical attention.[9]

Skin Contact: Immediately remove all contaminated clothing and shoes.[7] Flush the affected

skin area with large amounts of water and soap for at least 15 minutes.[1][3] Seek immediate

medical attention.[9]

Inhalation: Move the victim to fresh air immediately.[1] If breathing is difficult, provide oxygen.

If the victim is not breathing, begin artificial respiration. Do not use mouth-to-mouth

resuscitation.[3] Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting.[9] Rinse the mouth thoroughly with water. Never give

anything by mouth to an unconscious person.[2] Seek immediate medical attention.[3]

Spill Response Protocol:

Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or

ventilation is poor.

Contain: Prevent the spill from spreading by using an inert, non-combustible absorbent

material such as sand, vermiculite, or dry earth.[3][11]
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Neutralize (for small spills): For very small spills, after absorbing, you may consider

neutralization with a weak base like sodium bicarbonate, but only if you are trained to do so.

Collect: Carefully scoop the absorbed material into a suitable, labeled container for

hazardous waste disposal.[2][11]

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water.

Dispose: All contaminated materials, including PPE, must be disposed of as hazardous

waste.[1]

All waste materials must be treated as hazardous.

Waste Segregation: Do not mix 4-(Trifluoromethyl)benzyl bromide waste with other waste

streams.

Containerization:

Collect surplus reagent and reaction residues in a dedicated, properly labeled, and sealed

container. The container should be stored in a cool, dry, well-ventilated area.[11]

Collect all contaminated disposable materials (e.g., gloves, absorbent pads, pipette tips) in

a separate, clearly labeled hazardous waste container.

Disposal: Arrange for the disposal of all waste through a licensed professional waste

disposal service.[2] Ensure compliance with all local, state, and federal regulations.[1]

Contaminated packaging should be disposed of as unused product.[2]

Workflow Visualization
The following diagram illustrates the logical workflow for safely handling 4-
(Trifluoromethyl)benzyl bromide from initial preparation to final disposal.
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Workflow for Handling 4-(Trifluoromethyl)benzyl bromide

1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

4. Waste Disposal Phase

EMERGENCY PROCEDURES

Don Appropriate PPE
(Gloves, Goggles, Face Shield, Lab Coat)

Prepare Work Area
in Chemical Fume Hood

Assemble Equipment &
Spill Kit

Carefully Transfer Reagent

Perform Experiment

Keep Container Sealed

Decontaminate Equipment
& Work Area

Properly Remove PPE

Wash Hands Thoroughly

Collect Waste in
Labeled Container

Store Waste Securely

Dispose via Licensed
Service

Spill Occurs

Contain Spill

Collect Waste

Decontaminate Area

Personnel Exposure

Administer First Aid

Seek Medical Attention

Click to download full resolution via product page

Caption: Safe handling workflow for 4-(Trifluoromethyl)benzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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